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Compound of Interest

Compound Name: 1,1-Dibromoacetone

Cat. No.: B6598254 Get Quote

This guide provides essential safety information, handling procedures, and troubleshooting for

researchers, scientists, and drug development professionals working with 1,1-
Dibromoacetone.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 1,1-Dibromoacetone?

A1: 1,1-Dibromoacetone is a hazardous chemical. The primary hazards include:

Toxicity: The toxicological properties have not been thoroughly investigated, but it is harmful

if swallowed or inhaled.[1]

Irritation: It may cause respiratory irritation and is irritating to the skin and eyes.[1][2][3]

Corrosivity: Some sources classify similar compounds as corrosive, causing severe skin

burns and eye damage.[4]

Q2: What Personal Protective Equipment (PPE) is required when handling 1,1-
Dibromoacetone?

A2: A comprehensive approach to personal protection is crucial. Always use the following PPE:

Hand Protection: Wear chemical-impermeable gloves. Inspect gloves before use and use a

proper removal technique to avoid skin contact.[1][5]
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Eye/Face Protection: Use safety glasses with side-shields or goggles. Ensure eyewash

stations are readily accessible.[2][6]

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[2]

[6]

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded, if irritation or other symptoms are experienced, or

if working in a poorly ventilated area.[1][2][6]

Q3: What are the proper storage conditions for 1,1-Dibromoacetone?

A3: Store 1,1-Dibromoacetone in a dry, sealed container in a well-ventilated place.[1][2] Some

sources recommend refrigeration.[2] Keep the container tightly closed and away from

incompatible materials such as water and oxidizing agents.[2]

Q4: What should I do in case of accidental exposure to 1,1-Dibromoacetone?

A4: Immediate action is critical in case of exposure:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[1][5]

Skin Contact: Immediately wash off with soap and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical attention.[1][2]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes, including under

the eyelids. Seek immediate medical attention.[1][2]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek immediate medical attention.[1][5]

Q5: How should I dispose of 1,1-Dibromoacetone waste?

A5: Dispose of contents and container in accordance with local, regional, and national

hazardous waste regulations.[2][3] Do not let the product enter drains.[1]
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Troubleshooting Guide
Problem: I smell a strong, irritating odor in the lab.

Possible Cause: Potential leak or spill of 1,1-Dibromoacetone.

Solution:

Evacuate the immediate area.

Ensure adequate ventilation.

If safe to do so, and while wearing appropriate PPE, identify the source of the leak.

Follow the spill cleanup procedure outlined below.

Problem: My skin has come into contact with 1,1-Dibromoacetone.

Immediate Action:

Immediately proceed to the nearest safety shower or sink.

Wash the affected area with soap and plenty of water for at least 15 minutes.[1][2]

Remove any contaminated clothing while under the shower.

Seek immediate medical attention.[1]

Quantitative Data Summary
While specific quantitative exposure limits for 1,1-Dibromoacetone were not readily available

in the provided search results, the following table summarizes key physical and chemical

properties.
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Property Value Reference

Molecular Formula C3H4Br2O [1]

Molecular Weight 215.87 g/mol [1]

CAS Number 867-54-9 [1]

Experimental Protocols
Note: No specific experimental protocols involving the use of 1,1-Dibromoacetone were

detailed in the safety-focused search results. Researchers should consult their specific

experimental designs and institutional safety guidelines before proceeding.

Visualizations
Emergency Spill Response Workflow
The following diagram outlines the logical steps to follow in the event of a 1,1-Dibromoacetone
spill.
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Workflow for 1,1-Dibromoacetone Spill

Spill Occurs

Evacuate Immediate Area

Don Appropriate PPE

Ensure Adequate Ventilation

Contain Spill with Inert Absorbent

Collect and Place in Closed Container

Decontaminate Spill Area

Dispose of Waste According to Regulations

Click to download full resolution via product page

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b6598254?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6598254?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b6598254?utm_src=pdf-custom-synthesis
https://www.capotchem.cn/doc/msds_867-54-9.do
https://www.fishersci.com/store/msds?partNumber=AAH3732503&productDescription=1%2C3-DIBROMOACETONE%2C+98%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/OP/en/sds/B0642_JP_EN.pdf
https://www.fishersci.com/shop/products/1-3-dibromoacetone-95-thermo-scientific/AAH3732503
https://www.fishersci.com/shop/products/1-3-dibromoacetone-95-thermo-scientific/AAH3732503
https://www.chemicalbook.com/msds/1-1-dibromoacetone.pdf
https://www.fishersci.com/store/msds?partNumber=AC297440050&countryCode=US&language=en
https://www.benchchem.com/product/b6598254#handling-and-safety-precautions-for-1-1-dibromoacetone
https://www.benchchem.com/product/b6598254#handling-and-safety-precautions-for-1-1-dibromoacetone
https://www.benchchem.com/product/b6598254#handling-and-safety-precautions-for-1-1-dibromoacetone
https://www.benchchem.com/product/b6598254#handling-and-safety-precautions-for-1-1-dibromoacetone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b6598254?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6598254?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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